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Compound of Interest

Compound Name: verdin

Cat. No.: B1173406 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Verdinexor, a compound used in research and drug development. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

the safe handling and disposal of this chemical. Verdinexor is classified as a hazardous

substance, and all waste containing this compound must be managed in accordance with local,

state, and federal regulations. Improper disposal can pose a significant risk to human health

and the environment.

Immediate Safety and Handling for Disposal
Before initiating any disposal-related activities, it is crucial to handle Verdinexor with

appropriate safety measures. Based on its Safety Data Sheet (SDS), Verdinexor is harmful if

swallowed, causes skin and eye irritation, and may cause respiratory irritation[1].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields or goggles, and a lab coat.

Engineering Controls: All handling of Verdinexor, including preparation for disposal, should be

conducted in a certified chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol for Verdinexor
Verdinexor and any materials contaminated with it are considered hazardous waste and must

be disposed of through a licensed hazardous waste management service. Do not discharge
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Verdinexor waste into the sewer system or dispose of it in the regular trash.

Waste Segregation:

Solid Waste: Collect unused or expired pure Verdinexor, as well as grossly contaminated

items such as personal protective equipment (gloves, etc.), weigh paper, and bench liners,

in a designated, compatible, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Verdinexor should be collected in a separate,

compatible, and sealed hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's hazardous waste protocol.

Sharps: Needles, syringes, or other sharps contaminated with Verdinexor must be placed

in a puncture-resistant sharps container that is clearly labeled as containing hazardous

chemical waste.

Glassware: Reusable glassware should be decontaminated. If decontamination is not

feasible, it must be disposed of as hazardous waste.

Container Labeling: All hazardous waste containers must be clearly labeled with the words

"Hazardous Waste," the full chemical name ("Verdinexor"), and the approximate

concentration and quantity. The date of accumulation should also be clearly marked.

Storage: Store hazardous waste containers in a designated and secure Satellite

Accumulation Area (SAA) near the point of generation. Ensure containers are kept closed at

all times, except when adding waste.

Waste Pickup: Contact your institution's Environmental Health and Safety (EH&S)

department to schedule a pickup of the hazardous waste. Do not attempt to transport the

waste yourself.

Hazard and Classification Data
The following table summarizes the key hazard information for Verdinexor, which is essential

for safe handling and waste management.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Examples

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Skin Irritation (Category 2) H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of water.

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

Hazardous to the aquatic

environment, long-term hazard

(Category 4)

H413: May cause long lasting

harmful effects to aquatic life

P273: Avoid release to the

environment.

Data synthesized from available Safety Data Sheets for Verdinexor.[1]

Experimental Protocols
At present, there are no established experimental protocols for the chemical neutralization or

deactivation of Verdinexor at a laboratory scale. The standard and required procedure is to
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manage it as hazardous waste through a licensed disposal facility.

Verdinexor Disposal Workflow
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Caption: Workflow for the proper segregation and disposal of Verdinexor waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

